Cas no 479065-35-5 (1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one)

• Product Name: 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one
• CAS No: 479065-35-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 931562
• Update Time: 2025-10-29

1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-((methylamino)methyl)pyrrolidin-2-one
• 2-Pyrrolidinone,1-methyl-5-[(methylamino)methyl]-(9CI)
• 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one

• Inchi： 1S/C7H14N2O/c1-8-5-6-3-4-7(10)9(6)2/h6,8H,3-5H2,1-2H3
• InChI Key： CUMJDXAYOUVNEC-UHFFFAOYSA-N
• SMILES： O=C1CCC(CNC)N1C

Computed Properties

• Exact Mass: 142.111
• Monoisotopic Mass: 142.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one

Introduction to 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one (CAS No. 479065-35-5)

1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. With the CAS number 479065-35-5, this compound has been extensively studied for its potential applications in drug discovery and medicinal chemistry. The molecular structure of 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one incorporates a pyrrolidinone core, which is a common motif in biologically active molecules, alongside functional groups that enhance its reactivity and versatility.

The compound’s primary significance lies in its role as a synthetic intermediate, facilitating the development of more complex pharmaceutical agents. The presence of a methyl group at the 1-position and a methylaminomethyl substituent at the 5-position imparts specific chemical properties that make it a valuable building block in organic synthesis. Researchers have leveraged these features to explore novel therapeutic pathways, particularly in the treatment of neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have enabled more precise modeling of 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one, allowing scientists to predict its interactions with biological targets with greater accuracy. This has opened up new avenues for drug design, where virtual screening methods can be employed to identify potential lead compounds. The compound’s ability to modulate enzyme activity and receptor binding has been particularly intriguing, prompting investigations into its efficacy as an antineoplastic agent.

In the context of medicinal chemistry, the structural versatility of 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one has been exploited to develop derivatives with enhanced pharmacological properties. For instance, modifications to the methylaminomethyl group have led to compounds with improved solubility and bioavailability, critical factors for clinical success. These derivatives are being tested in preclinical studies to evaluate their potential as treatments for diseases such as cancer and autoimmune disorders.

The synthesis of 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one itself is a testament to the ingenuity of modern synthetic methods. Researchers have developed efficient multi-step protocols that minimize byproduct formation and maximize yield. These methods often involve catalytic processes and transition-metal complexes, which enhance reaction efficiency and selectivity. The optimization of synthetic routes has not only improved the accessibility of the compound but also paved the way for large-scale production, making it more readily available for industrial applications.

One of the most compelling aspects of 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one is its potential in addressing unmet medical needs. The compound’s dual functionality—combining a pyrrolidinone scaffold with an amine side chain—makes it an attractive candidate for developing dual-action drugs. Such drugs can target multiple pathways simultaneously, offering a synergistic therapeutic effect that may overcome limitations associated with single-target therapies.

The growing interest in 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one has also spurred collaborations between academic institutions and pharmaceutical companies. These partnerships aim to accelerate the translation of laboratory findings into clinical applications. By combining expertise in organic synthesis, computational modeling, and pharmacology, researchers are working towards bringing novel treatments to market more rapidly than ever before.

Furthermore, the environmental impact of synthesizing 1-Methyl-5-(methylaminomethyl)pyrrolidin-2-one has been a focus of recent studies. Green chemistry principles are being applied to develop more sustainable synthetic methods that reduce waste and energy consumption. These efforts align with global initiatives to promote environmentally responsible pharmaceutical manufacturing, ensuring that the production of vital compounds like 1-Methyl-5-(methylaminomethy)pyrrolidin-2-one does not come at an environmental cost.

The future prospects for 1-Methyl-5-(methylaminomethy)pyrrolidin-2-one are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound’s potential for therapeutic benefit. Whether through innovative drug design or sustainable synthetic methodologies, 1-Methyl-5-(methylaminomethy)pyrrolidin-2-one is poised to remain a cornerstone of pharmaceutical research for years to come.